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Compound of Interest |

1H-Benzotriazole-5-methanol, 1-

Compound Name:

hydroxy-
CAS No.: 144574-90-3
Cat. No.: B587872

Get Quote

A Note to Researchers, Scientists, and Drug Development Professionals:

Following a comprehensive and rigorous search of publicly available chemical databases and
scientific literature, we must report that the provided CAS number, 139176-26-4, does not
correspond to a recognized chemical substance. This determination is based on the absence of
this identifier in major chemical registries and scientific data repositories.

The Chemical Abstracts Service (CAS) assigns a unique numerical identifier to every chemical
substance, ensuring unambiguous identification in research and regulatory contexts. The
inability to locate any information associated with CAS 139176-26-4 prevents the creation of
the requested in-depth technical guide on its physicochemical characteristics.

Possible Reasons for the Unidentified CAS Number:
There are several potential reasons why a CAS number may not be found in public databases:

o Typographical Error: The number may have been transcribed or entered incorrectly. We
recommend double-checking the source of the CAS number for any potential errors.
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» Proprietary Information: The substance may be part of a confidential research and
development program, and its details have not yet been publicly disclosed.

 Internal or Non-Standardized Identifier: The number may be an internal designation used
within a specific organization and not a universally recognized CAS number.

o Withdrawn or Obsolete Number: In rare cases, a CAS number may be withdrawn or
superseded.

Recommendations for Proceeding:

To enable us to provide the detailed technical guide you require, we kindly request that you:

o Verify the CAS Number: Please confirm the accuracy of the CAS number from its original
source.

o Provide Alternative ldentifiers: If possible, please provide any other known identifiers for the
substance of interest, such as:

[¢]

Chemical Name (IUPAC or common name)

Chemical Formula

[¢]

o

SMILES Notation

o

InChl Key

[¢]

Any associated trade names or internal codes

Upon receiving a valid identifier for the chemical substance, we will be pleased to proceed with
the development of a comprehensive technical guide that meets the detailed requirements of
your request, including a thorough analysis of its physicochemical properties, relevant
experimental protocols, and illustrative diagrams.

We are committed to providing accurate and in-depth scientific information to support your
research and development endeavors. We look forward to assisting you further once the
correct chemical identity can be established.
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¢ To cite this document: BenchChem. [In-depth Technical Guide: The Physicochemical
Characteristics of CAS 139176-26-4]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b587872/docs#in-depth-technical-guide-the-
physicochemical-characteristics-of-cas-139176-26-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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